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Introduction

Florfenicol is a broad-spectrum synthetic antibiotic, structurally related to thiamphenicol, and is
widely used in veterinary medicine to treat bacterial infections in livestock and aquaculture.[1]
Its use in medicated animal feed is permitted in many regions, but regulatory limits are in place
to prevent the development of antibiotic resistance and ensure food safety.[2][3] Monitoring
florfenicol levels in animal feed is crucial to ensure compliance with these regulations and to
prevent cross-contamination of non-target feed.[2][3] This application note describes a
sensitive and reliable method for the quantification of florfenicol in animal feed using High-
Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Principle

This method involves the extraction of florfenicol from a homogenized animal feed sample,
followed by cleanup and analysis using a liquid chromatograph coupled to a tandem mass
spectrometer. The HPLC system separates florfenicol from other matrix components, and the
MS/MS detector provides selective and sensitive quantification through Multiple Reaction
Monitoring (MRM).
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Experimental Protocols

1. Sample Preparation (Extraction and Cleanup)

A simple and efficient extraction protocol is employed to isolate florfenicol from the complex
feed matrix.[2][3][4]

o Extraction:

[e]

Weigh 2 g of a representative, homogenized animal feed sample into a 50 mL centrifuge
tube.

o Add 10 mL of ethyl acetate to the tube.
o Vortex the mixture vigorously for 1 minute.
o Centrifuge the tube at 4000 rpm for 10 minutes.
o Carefully transfer the supernatant (ethyl acetate layer) to a clean tube.
o Repeat the extraction process (steps 2-5) with another 10 mL of ethyl acetate.
o Combine the supernatants.
¢ Cleanup:

o Evaporate the combined ethyl acetate extract to dryness under a gentle stream of nitrogen
at 40°C.[5]

o Reconstitute the dried residue in 1 mL of a solution of acetonitrile and deionized water
(20:90, viv).[5]

o Vortex the tube for 30 seconds to dissolve the residue.

o Filter the reconstituted solution through a 0.22 um syringe filter into an HPLC vial for
analysis.[4]

2. HPLC-MS/MS Analysis
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The analysis is performed using a reverse-phase HPLC column coupled to a triple quadrupole
mass spectrometer.

» HPLC Conditions:
o Column: C18 column (e.g., 2.1 x 100 mm, 1.7 pm)
o Mobile Phase A: 0.1% Formic acid in water[6][7]
o Mobile Phase B: 0.1% Formic acid in acetonitrile[7]
o Flow Rate: 0.3 mL/min
o Injection Volume: 5 pL
o Column Temperature: 40°C
o Gradient Program:

0-1 min: 10% B

1-5 min: 10% to 90% B

5-7 min: 90% B

7.1-10 min: 10% B (Re-equilibration)
 MS/MS Conditions:
o lonization Mode: Electrospray lonization (ESI), Negative[6]
o lon Spray Voltage: -4500 V[6]
o Source Temperature: 500°C
o Multiple Reaction Monitoring (MRM) Transitions:

» The specific precursor and product ions for florfenicol should be optimized for the
instrument being used. Commonly used transitions are:
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» Quantifier: m/z 356.0 - 336.0

» Qualifier: m/z 356.0 — 185.0

Data Presentation

The quantitative performance of this method is summarized in the tables below. These values

are indicative and may vary depending on the specific instrumentation and matrix.

Table 1: Method Validation Parameters

Parameter

Result

Linearity Range

1-1000 pg/kg

Correlation Coefficient (r2)

>0.99

Limit of Detection (LOD)

5.4 - 50 pg/kg[4][]

Limit of Quantification (LOQ)

10.4 - 119.3 pg/kg[4][8]

Table 2: Recovery and Precision

Spiking Level Average Recovery Repeatability Reproducibility

(nglkg) (%) (RSDr, %) (RSDR, %)

50 95.2 5.8 8.1

100 98.7 4.5 6.9

500 101.3 3.9 5.5
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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